Cas no 1394306-58-1 (5-Oxa-7-azaspiro2.5octan-6-one)

• Product Name: 5-Oxa-7-azaspiro2.5octan-6-one
• CAS No: 1394306-58-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD22422022
• CID: 4698413
• PubChem ID: 71695359
• Update Time: 2025-05-22

5-Oxa-7-azaspiro2.5octan-6-one Chemical and Physical Properties

Names and Identifiers

• 5-oxa-7-azaspiro[2.5]octan-6-one
• FCH2260979
• T5456
• MFCD22422022
• ALBB-022297
• AKOS022142376
• 1394306-58-1
• CS-0334254
• 5-Oxa-7-azaspiro2.5octan-6-one

• MDL： MFCD22422022
• Inchi： 1S/C6H9NO2/c8-5-7-3-6(1-2-6)4-9-5/h1-4H2,(H,7,8)
• InChI Key： UPVFDPNFRVTONW-UHFFFAOYSA-N
• SMILES： O1C(NCC2(C1)CC2)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.3

5-Oxa-7-azaspiro2.5octan-6-one Security Information

• Storage Condition：(BD603465)

Additional information on 5-Oxa-7-azaspiro2.5octan-6-one

5-Oxa-7-Azaspiro[2.5]Octan-6-One: A Comprehensive Overview

CAS No 1394306-58-1, commonly referred to as 5-Oxa-7-Azaspiro[2.5]Octan-6-One, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The structure of 5-Oxa-7-Azaspiro[2.5]Octan-6-One consists of a six-membered ring fused with a five-membered ring, containing an oxygen atom at position 5 and a nitrogen atom at position 7, making it a heterocyclic compound.

The synthesis of CAS No 1394306-58-1 involves advanced organic chemistry techniques, including nucleophilic substitution and cyclization reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity, which is crucial for its application in pharmaceuticals and materials science. The compound's structure makes it highly versatile, with potential applications in drug design, catalysis, and polymer chemistry.

In the field of pharmacology, 5-Oxa-7-Azaspiro[2.5]Octan-6-One has shown promise as a building block for developing bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme mimics, which could lead to novel drug delivery systems. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

The structural integrity of CAS No 1394306-58-1 has been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies have provided insights into its electronic configuration and reactivity, which are essential for predicting its behavior in different chemical environments. Recent findings suggest that the compound exhibits high thermal stability and excellent solubility in polar solvents, making it suitable for use in high-throughput screening assays.

In terms of industrial applications, 5-Oxa-7-Azaspiro[2.5]Octan-6-One has been explored as a precursor for synthesizing advanced materials such as graphene oxide derivatives. Its ability to form stable covalent bonds with carbon-based materials has opened new avenues in nanotechnology research. Furthermore, its role as a catalyst in asymmetric synthesis reactions has been highlighted in several recent publications, underscoring its importance in green chemistry.

The environmental impact of manufacturing processes involving CAS No 1394306-58-1 has also been a topic of interest among researchers. Studies have focused on developing eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemical practices and reduce the carbon footprint of industrial processes.

In conclusion, 5-Oxa-7-Azaspiro[2.5]Octan-6-One, or CAS No 1394306-58-1, is a multifaceted compound with vast potential across diverse scientific disciplines. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.